Cas no 2228470-30-0 (1-3-(propan-2-yl)phenylethane-1,2-diol)

• Product Name: 1-3-(propan-2-yl)phenylethane-1,2-diol
• CAS No: 2228470-30-0
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6558289
• PubChem ID: 155397805
• Update Time: 2025-11-06

1-3-(propan-2-yl)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-3-(propan-2-yl)phenylethane-1,2-diol
• 1-[3-(1-Methylethyl)phenyl]-1,2-ethanediol

• Inchi： 1S/C11H16O2/c1-8(2)9-4-3-5-10(6-9)11(13)7-12/h3-6,8,11-13H,7H2,1-2H3
• InChI Key： WYWMKZIVNACQKH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C(C)C)=C1)(O)CO

Experimental Properties

• Density: 1.072±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 308.8±27.0 °C(Predicted)
• pka: 13.64±0.20(Predicted)

Additional information on 1-3-(propan-2-yl)phenylethane-1,2-diol

Introduction to 1-3-(propan-2-yl)phenylethane-1,2-diol (CAS No. 2228470-30-0)

1-3-(propan-2-yl)phenylethane-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No.) 2228470-30-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a phenyl ring substituted with a propyl group and an ethane diol moiety, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in drug discovery and molecular biology.

The molecular structure of 1-3-(propan-2-yl)phenylethane-1,2-diol consists of a benzene ring connected to a propyl group at the 3-position and an ethane diol at the 1 and 2 positions. This configuration imparts distinct chemical reactivity and solubility characteristics, making it suitable for use as an intermediate in synthetic chemistry and as a building block for more complex molecules. The presence of both hydroxyl groups enhances its potential as a chiral center or a hydrogen bond donor, which is crucial in the design of biologically active compounds.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, where small molecules play a pivotal role in modulating biological pathways. 1-3-(propan-2-yl)phenylethane-1,2-diol has been explored in several preclinical studies for its potential pharmacological effects. Its ability to interact with biological targets such as enzymes and receptors has been investigated, particularly in the context of anti-inflammatory and anti-cancer agents. The compound's dual functionality allows for diverse modifications, enabling researchers to tailor its properties for specific therapeutic applications.

One of the most compelling aspects of 1-3-(propan-2-yl)phenylethane-1,2-diol is its versatility in chemical synthesis. The phenyl ring provides a stable aromatic core, while the propyl group and ethane diol introduce flexibility and reactivity. This makes it an attractive scaffold for medicinal chemists seeking to develop novel compounds with improved pharmacokinetic profiles. Additionally, the compound's solubility characteristics in both polar and non-polar solvents enhance its utility in various synthetic protocols.

Recent advancements in computational chemistry have further highlighted the potential of 1-3-(propan-2-yl)phenylethane-1,2-diol as a lead compound. Molecular modeling studies have demonstrated its ability to bind effectively to target proteins, suggesting its suitability for further development into therapeutic agents. These studies have also identified key structural features that can be optimized to enhance binding affinity and reduce off-target effects.

The synthesis of 1-3-(propan-2-yl)phenylethane-1,2-diol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as Grignard reactions, aldol condensations, and catalytic hydrogenations are commonly employed in its preparation. The synthesis process highlights the compound's complexity but also underscores its synthetic accessibility for further derivatization.

From a biochemical perspective, 1-3-(propan-2-yl)phenylethane-1,2-diol has been studied for its interactions with cellular pathways relevant to human health and disease. Preliminary data suggest that it may modulate enzymes involved in metabolic processes, potentially offering benefits in managing conditions such as diabetes and obesity. Furthermore, its ability to cross cell membranes efficiently makes it a candidate for topical applications in dermatological treatments.

The future prospects of 1-3-(propan-2-yl)phenylethane-1,2-diol are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are likely to drive innovation in this area, leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms. These approaches will accelerate the identification of novel derivatives with enhanced efficacy and safety profiles.

In conclusion, 1 - 3 - ( propan - 2 - yl ) phenylethane - 1 , 2 - diol ( CAS No . 2228470 - 30 - 0 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , synthetic accessibility , and potential biological activities position it as a valuable asset in the quest for new therapeutic agents . As research continues to uncover its full potential , this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges .